Cas no 685837-25-6 (4-butyl(ethyl)sulfamoyl-N-(5-ethyl-1,3,4-oxadiazol-2-yl)benzamide)

• Product Name: 4-butyl(ethyl)sulfamoyl-N-(5-ethyl-1,3,4-oxadiazol-2-yl)benzamide
• CAS No: 685837-25-6
• MF: C₁₇H₂₄N₄O₄S
• MW: 380.461862564087
• CID: 6019987
• PubChem ID: 2057827
• Update Time: 2025-06-23

4-butyl(ethyl)sulfamoyl-N-(5-ethyl-1,3,4-oxadiazol-2-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 4-butyl(ethyl)sulfamoyl-N-(5-ethyl-1,3,4-oxadiazol-2-yl)benzamide
• Benzamide, 4-[(butylethylamino)sulfonyl]-N-(5-ethyl-1,3,4-oxadiazol-2-yl)-
• 685837-25-6
• 4-[butyl(ethyl)sulfamoyl]-N-(5-ethyl-1,3,4-oxadiazol-2-yl)benzamide
• AKOS024585651
• F0593-0032
• 4-(N-butyl-N-ethylsulfamoyl)-N-(5-ethyl-1,3,4-oxadiazol-2-yl)benzamide

• Inchi： 1S/C17H24N4O4S/c1-4-7-12-21(6-3)26(23,24)14-10-8-13(9-11-14)16(22)18-17-20-19-15(5-2)25-17/h8-11H,4-7,12H2,1-3H3,(H,18,20,22)
• InChI Key： IKWABRHZRYFMKU-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(CC)O1)(=O)C1=CC=C(S(N(CCCC)CC)(=O)=O)C=C1

Computed Properties

• Exact Mass: 380.15182643g/mol
• Monoisotopic Mass: 380.15182643g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 9
• Complexity: 544
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 114Ų

Experimental Properties

• Density: 1.260±0.06 g/cm3(Predicted)
• pka: 9.91±0.70(Predicted)

Additional information on 4-butyl(ethyl)sulfamoyl-N-(5-ethyl-1,3,4-oxadiazol-2-yl)benzamide

Recent Advances in the Study of 4-butyl(ethyl)sulfamoyl-N-(5-ethyl-1,3,4-oxadiazol-2-yl)benzamide (CAS: 685837-25-6)

In recent years, the compound 4-butyl(ethyl)sulfamoyl-N-(5-ethyl-1,3,4-oxadiazol-2-yl)benzamide (CAS: 685837-25-6) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique sulfamoyl and oxadiazole functional groups, has shown promising potential in various therapeutic applications, particularly in the development of novel enzyme inhibitors and antimicrobial agents. The following sections provide a comprehensive overview of the latest research findings related to this compound, highlighting its synthesis, biological activity, and potential clinical applications.

The synthesis of 4-butyl(ethyl)sulfamoyl-N-(5-ethyl-1,3,4-oxadiazol-2-yl)benzamide involves a multi-step process that begins with the condensation of appropriate benzoyl chloride derivatives with sulfamoyl precursors. Recent studies have optimized this synthetic route to improve yield and purity, making the compound more accessible for further pharmacological evaluation. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm the structural integrity of the synthesized product, ensuring its suitability for subsequent biological testing.

One of the most notable findings in recent research is the compound's potent inhibitory activity against specific bacterial enzymes, such as dihydropteroate synthase (DHPS). This enzyme is critical for folate biosynthesis in bacteria, and its inhibition can lead to bacteriostatic effects. In vitro studies have demonstrated that 4-butyl(ethyl)sulfamoyl-N-(5-ethyl-1,3,4-oxadiazol-2-yl)benzamide exhibits a low micromolar IC50 against DHPS, suggesting its potential as a lead compound for the development of new antibacterial agents. Furthermore, molecular docking studies have provided insights into the binding interactions between the compound and the enzyme's active site, offering a structural basis for future optimization.

Beyond its antibacterial properties, preliminary investigations have also explored the compound's potential in oncology. Early-stage studies indicate that 4-butyl(ethyl)sulfamoyl-N-(5-ethyl-1,3,4-oxadiazol-2-yl)benzamide may exhibit selective cytotoxicity against certain cancer cell lines, particularly those with upregulated folate metabolism pathways. While these findings are promising, further in vivo studies are required to validate the compound's efficacy and safety profile in animal models.

In conclusion, 4-butyl(ethyl)sulfamoyl-N-(5-ethyl-1,3,4-oxadiazol-2-yl)benzamide (CAS: 685837-25-6) represents a versatile and pharmacologically active molecule with significant potential in both antibacterial and anticancer research. Continued efforts to elucidate its mechanism of action and optimize its pharmacokinetic properties will be crucial for advancing this compound toward clinical development. The integration of computational modeling, synthetic chemistry, and biological assays will undoubtedly play a pivotal role in unlocking its full therapeutic potential.